![molecular formula C14H14N4O2S2 B2381942 N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-sulfonamide CAS No. 2097934-79-5](/img/structure/B2381942.png)
N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-sulfonamide” is a chemical compound with the molecular formula C16H14N6S . It is a derivative of pyrazole and thiophene, two types of heterocyclic compounds . Pyrazole derivatives are known to possess a wide range of pharmacological activities .
Molecular Structure Analysis
The molecular structure of “this compound” includes a pyrazole ring attached to a thiophene ring via an ethyl linker . The compound has a molecular weight of 322.4 g/mol .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 322.4 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 6, and a rotatable bond count of 5 . Its exact mass and monoisotopic mass are both 322.10006565 g/mol . The topological polar surface area is 96.8 Ų .
Scientific Research Applications
Antibacterial and Antimicrobial Applications
Several studies have focused on the synthesis of novel heterocyclic compounds containing sulfonamide moieties, demonstrating significant antibacterial activities. For instance, Azab et al. (2013) synthesized new heterocyclic compounds exhibiting high antibacterial activities, suggesting potential use as antibacterial agents (Azab, Youssef, & El-Bordany, 2013). Similarly, El‐Emary et al. (2002) developed new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole, demonstrating antimicrobial activity, which suggests their potential in treating bacterial infections (El‐Emary, Al-muaikel, & Moustafa, 2002).
Anticancer Applications
Research into sulfonamide derivatives has also shown promise in anticancer therapy. Ghorab et al. (2015) explored novel sulfonamide derivatives for their in-vitro anticancer activity, identifying several compounds with higher activity than the standard drug, doxorubicin (Ghorab, Ragab, Heiba, El-Gazzar, & Zahran, 2015). Bashandy et al. (2014) synthesized new sulfonamide derivatives showing significant antiproliferative activity against the human breast cancer cell line MCF-7, demonstrating their potential as antiproliferative agents (Bashandy, Alsaid, Arafa, & Ghorab, 2014).
Antioxidant Applications
Aziz et al. (2021) designed novel 1H-3-Indolyl derivatives to investigate their potential activities as antioxidants. The study found that one candidate showed higher antioxidant activity than ascorbic acid, indicating the efficacy of these derivatives as antioxidants (Aziz, Shehab, Al-karmalawy, El-Farargy, & Abdellattif, 2021).
Future Directions
Future research could focus on the synthesis, chemical reactions, mechanism of action, and safety profile of “N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-sulfonamide”. Given the broad range of biological activities exhibited by pyrazole derivatives , this compound could potentially be of interest in the development of new drugs.
properties
IUPAC Name |
N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)pyridine-3-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O2S2/c19-22(20,13-3-1-5-15-9-13)17-10-14(12-4-8-21-11-12)18-7-2-6-16-18/h1-9,11,14,17H,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAYMISBJCVYDLG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)S(=O)(=O)NCC(C2=CSC=C2)N3C=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.